N~1~-(4-butylphenyl)-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide

• IUPAC Name: N-(4-butylphenyl)-2-(4-methoxy-N-methylsulfonylanilino)propanamide
• InChI: InChI=1S/C21H28N2O4S/c1-5-6-7-17-8-10-18(11-9-17)22-21(24)16(2)23(28(4,25)26)19-12-14-20(27-3)15-13-19/h8-16H,5-7H2,1-4H3,(H,22,24)
• InChI Key: VTLBLFZXELAPRO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C(C)N(C2=CC=C(C=C2)OC)S(=O)(=O)C
• Molecular Formula: C21H28N2O4S
• Molecular Weight: 404.5 g/mol

Description

N~1~-(4-butylphenyl)-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide, commonly known as BMS-986165, is a small molecule inhibitor that targets the TYK2 enzyme. It is a promising drug candidate for the treatment of autoimmune diseases such as psoriasis, lupus, and inflammatory bowel disease.

Mechanism of Action

BMS-986165 works by inhibiting the TYK2 enzyme, which is involved in the signaling pathway of certain immune cells. When immune cells are activated, they produce pro-inflammatory cytokines such as interleukin-12 (IL-12), interleukin-23 (IL-23), and interferon-alpha (IFN-α). These cytokines contribute to the symptoms of autoimmune diseases by promoting inflammation and immune cell activation. By inhibiting TYK2, BMS-986165 can reduce the production of these cytokines and alleviate the symptoms of autoimmune diseases.
Biochemical and Physiological Effects:
BMS-986165 has been shown to have a selective inhibitory effect on the TYK2 enzyme, with minimal effects on other kinases. It has also been shown to have good oral bioavailability and a favorable pharmacokinetic profile. In preclinical studies, BMS-986165 has been shown to reduce the production of pro-inflammatory cytokines and alleviate the symptoms of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One advantage of BMS-986165 is its selectivity for the TYK2 enzyme, which reduces the risk of off-target effects. Its favorable pharmacokinetic profile also makes it a promising drug candidate. However, one limitation is the lack of clinical data on its safety and efficacy in humans. Further studies are needed to evaluate its potential as a treatment for autoimmune diseases.

Future Directions

There are several future directions for the research on BMS-986165. One direction is to conduct clinical trials to evaluate its safety and efficacy in humans. Another direction is to investigate its potential as a treatment for other autoimmune diseases beyond psoriasis, lupus, and inflammatory bowel disease. Additionally, further studies are needed to elucidate its mechanism of action and identify potential biomarkers for patient selection.

Scientific Research Applications

BMS-986165 has shown promising results in preclinical studies for the treatment of autoimmune diseases. It has been shown to inhibit the TYK2 enzyme, which plays a key role in the signaling pathway of certain immune cells. By inhibiting TYK2, BMS-986165 can reduce the production of pro-inflammatory cytokines, which are responsible for the symptoms of autoimmune diseases.